Cas no 2309586-53-4 (3-({2,4'-bipyridine-4-yl}methyl)-1-(3-chlorophenyl)urea)

• Product Name: 3-({2,4'-bipyridine-4-yl}methyl)-1-(3-chlorophenyl)urea
• CAS No: 2309586-53-4
• MF: C₁₈H₁₅ClN₄O
• MW: 338.790902376175
• CID: 6386463
• PubChem ID: 121165537
• Update Time: 2025-06-08

3-({2,4'-bipyridine-4-yl}methyl)-1-(3-chlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-({2,4'-bipyridine-4-yl}methyl)-1-(3-chlorophenyl)urea
• 3-({[2,4'-bipyridine]-4-yl}methyl)-1-(3-chlorophenyl)urea
• 1-(3-chlorophenyl)-3-[(2-pyridin-4-ylpyridin-4-yl)methyl]urea
• 1-([2,4'-bipyridin]-4-ylmethyl)-3-(3-chlorophenyl)urea
• F6482-6143
• 2309586-53-4
• AKOS032712652

• Inchi： 1S/C18H15ClN4O/c19-15-2-1-3-16(11-15)23-18(24)22-12-13-4-9-21-17(10-13)14-5-7-20-8-6-14/h1-11H,12H2,(H2,22,23,24)
• InChI Key： DWOPWRRPHKADOD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NCC1C=CN=C(C2C=CN=CC=2)C=1)=O

Computed Properties

• Exact Mass: 338.0934388g/mol
• Monoisotopic Mass: 338.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.9Ų

Additional information on 3-({2,4'-bipyridine-4-yl}methyl)-1-(3-chlorophenyl)urea

Introduction to 3-({2,4'-bipyridine-4-yl}methyl)-1-(3-chlorophenyl)urea (CAS No. 2309586-53-4)

3-({2,4'-bipyridine-4-yl}methyl)-1-(3-chlorophenyl)urea, with the CAS number 2309586-53-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of urea derivatives and is characterized by its bipyridine and chlorophenyl moieties, which contribute to its biological activity and pharmacological properties.

The molecular structure of 3-({2,4'-bipyridine-4-yl}methyl)-1-(3-chlorophenyl)urea consists of a central urea group flanked by a 2,4'-bipyridine moiety and a 3-chlorophenyl group. The bipyridine moiety is known for its ability to form stable complexes with various metal ions, which can be exploited in the design of metallotherapeutics. The chlorophenyl group, on the other hand, is often associated with enhanced lipophilicity and improved cellular uptake, making it a valuable component in drug design.

Recent studies have highlighted the potential of 3-({2,4'-bipyridine-4-yl}methyl)-1-(3-chlorophenyl)urea in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-({2,4'-bipyridine-4-yl}methyl)-1-(3-chlorophenyl)urea has also shown promise as an anti-inflammatory agent. A study published in the Inflammation Research journal demonstrated that this compound effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be a valuable candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-({2,4'-bipyridine-4-yl}methyl)-1-(3-chlorophenyl)urea has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of 3-({2,4'-bipyridine-4-yl}methyl)-1-(3-chlorophenyl)urea involves a multi-step process that includes the formation of the bipyridine intermediate and subsequent coupling with the chlorophenyl urea moiety. Various synthetic routes have been explored to optimize yield and purity, with recent advancements focusing on environmentally friendly methods that minimize waste and reduce costs.

In conclusion, 3-({2,4'-bipyridine-4-yl}methyl)-1-(3-chlorophenyl)urea (CAS No. 2309586-53-4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in the fields of neuroprotection and anti-inflammation. Ongoing research continues to uncover new applications and mechanisms of action, underscoring its significance in modern medicinal chemistry.